Cas no 5169-93-7 (2-(Piperazin-2-yl)ethanol dihydrochloride)

• Product Name: 2-(Piperazin-2-yl)ethanol dihydrochloride
• CAS No: 5169-93-7
• MF: C₆H₁₆Cl₂N₂O
• MW: 203.110039710999
• MDL: MFCD12755993
• CID: 1040977
• PubChem ID: 44829118
• Update Time: 2025-10-20

2-(Piperazin-2-yl)ethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazin-2-yl)ethanol dihydrochloride
• (R)-2-(Piperazin-2-yl)ethanol dihydrochloride
• 2-(piperazin-2-yl)ethanol-2HCl
• 2-Piperazineethanol, dihydrochloride
• 2-(Piperazin-2-yl)ethanoldihydrochloride
• 2-(2-piperazinyl)ethanol dihydrochloride
• SCHEMBL22122712
• SB44576
• 2-PIPERAZIN-2-YL-ETHANOL-2HCl
• MFCD12755993
• (R)-2-(piperazin-2-yl)ethanol-2HCl
• A871208
• 2-(piperazin-2-yl)ethan-1-ol dihydrochloride
• A835325
• CS-W006875
• A821983
• 2-piperazin-2-ylethanol dihydrochloride
• DB-071396
• 5169-93-7
• SB44388
• A828734
• DS-13658
• 2-piperazin-2-ylethanol;dihydrochloride
• AKOS015845492
• 2-piperazin-2-yl-ethanol dihydrochloride
• EN300-187872
• 2-[(2S)-piperazin-2-yl]ethanol dihydrochloride
• 2-piperazin-2-ylmethanol 2HCl

• MDL： MFCD12755993
• Inchi： 1S/C6H14N2O.2ClH/c9-4-1-6-5-7-2-3-8-6;;/h6-9H,1-5H2;2*1H
• InChI Key： DSFHLVUORJMPAB-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCC1CNCCN1

Computed Properties

• Exact Mass: 202.06400
• Monoisotopic Mass: 202.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• PSA: 44.29000
• LogP: 1.19180

2-(Piperazin-2-yl)ethanol dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(Piperazin-2-yl)ethanol dihydrochloride

2-(Piperazin-2-yl)ethanol Dihydrochloride (CAS No. 5169-93-7): A Comprehensive Guide to Its Properties and Applications

In the realm of pharmaceutical and biochemical research, 2-(Piperazin-2-yl)ethanol dihydrochloride (CAS No. 5169-93-7) stands out as a compound of significant interest. This piperazine derivative is widely utilized in drug discovery and development due to its unique structural properties. The compound's ethanolamine moiety combined with a piperazine ring makes it a versatile building block for synthesizing various bioactive molecules. Researchers often explore its potential in designing CNS-targeting drugs, given its ability to modulate neurotransmitter systems.

One of the most frequently asked questions about 2-(Piperazin-2-yl)ethanol dihydrochloride revolves around its solubility and stability. The dihydrochloride salt form enhances its water solubility, making it suitable for aqueous-based formulations. This characteristic is particularly valuable in preclinical studies where consistent dosing is critical. Moreover, its stability under various pH conditions has been a topic of investigation, with studies suggesting optimal performance in slightly acidic to neutral environments.

The growing interest in neuropharmacology and psychoactive compounds has brought attention to piperazine derivatives like this one. While not directly psychoactive itself, 2-(Piperazin-2-yl)ethanol dihydrochloride serves as a crucial intermediate in developing compounds that interact with dopamine and serotonin receptors. This connection to neurotransmitter systems explains why searches for "piperazine-based drug development" and "CNS drug synthesis" often lead researchers to this compound.

From a synthetic chemistry perspective, the ethanol-piperazine hybrid structure offers multiple sites for modification, making it a favorite among medicinal chemists. Recent publications highlight its use in creating novel antimicrobial agents, with particular interest in combating resistant strains. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies has made it invaluable in optimizing drug candidates.

Quality control is another area where 2-(Piperazin-2-yl)ethanol dihydrochloride receives attention. Analytical methods such as HPLC and mass spectrometry are commonly employed to verify its purity, especially when used in GMP-compliant synthesis. The pharmaceutical industry's increasing emphasis on impurity profiling has led to refined protocols for characterizing this compound, ensuring batch-to-batch consistency.

Environmental considerations have also shaped recent discussions about this chemical. While not classified as hazardous, proper laboratory handling procedures are recommended when working with 2-(Piperazin-2-yl)ethanol dihydrochloride. The scientific community's focus on green chemistry principles has prompted investigations into more sustainable synthesis routes for such pharmaceutical intermediates.

Looking ahead, the potential applications of 2-(Piperazin-2-yl)ethanol dihydrochloride continue to expand. Emerging research explores its utility in developing targeted drug delivery systems, particularly those designed to cross the blood-brain barrier. Its molecular features make it an attractive candidate for conjugation with various nanocarriers, addressing one of modern medicine's most significant challenges.

For researchers sourcing this compound, understanding its storage requirements is crucial. The dihydrochloride salt should be kept in airtight containers at controlled temperatures to maintain stability. These practical considerations often appear in search queries alongside technical questions about the compound's spectroscopic properties and reactivity patterns.

The analytical characterization of 2-(Piperazin-2-yl)ethanol dihydrochloride typically includes NMR spectroscopy and elemental analysis, with particular attention to confirming the stoichiometry of the hydrochloride groups. These quality assurance measures are especially important when the compound is used as a reference standard in method development or validation studies.

In conclusion, 2-(Piperazin-2-yl)ethanol dihydrochloride (CAS No. 5169-93-7) represents a fascinating intersection of chemistry and pharmacology. Its dual functionality as both a hydrogen bond donor and acceptor, combined with its conformational flexibility, ensures its continued relevance in drug discovery. As research trends evolve toward more target-specific therapies, this compound's role as a versatile molecular scaffold is likely to grow even more prominent in the coming years.